3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylphenyl)propanoic Acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylphenyl)propanoic acid
• InChI: InChI=1S/C20H23NO4/c1-20(2,3)25-19(24)21-17(13-18(22)23)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12,17H,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: ZWLSFMKIYINIHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C20H23NO4
• DSSTOX Substance ID: DTXSID00373180
• Molecular Weight: 341.4 g/mol
• CAS No.: 193633-60-2

Description

3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylphenyl)propanoic Acid, or 3-MOPCP, is an organic acid that has been widely used in scientific research due to its unique properties and applications. 3-MOPCP is a versatile reagent which can be used as a catalyst in various synthetic reactions, as well as in the synthesis of a variety of compounds. In addition, 3-MOPCP has been studied for its potential biochemical and physiological effects, and its use in laboratory experiments.

Scientific Research Applications

Biochemical and Pharmacological Applications

One area of research focuses on the biochemical and pharmacological properties of compounds structurally related to 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylphenyl)propanoic acid. For instance, studies on caffeic acid and its derivatives have unveiled a broad spectrum of biological activities, including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory effects, suggesting potential therapeutic applications for related compounds (Silva, Oliveira, & Borges, 2014). Similarly, research on chlorogenic acid emphasizes its significant health benefits, including roles in lipid and glucose metabolism regulation, which could be indicative of the health potential of structurally related compounds (Naveed et al., 2018).

Material Science and Analytical Applications

In material science, the modification and application of compounds with functionalities similar to this compound have been explored. For example, the development of novel xylan esters for drug delivery showcases the potential of using chemically modified biopolymers for advanced material applications, hinting at the versatility of related chemical structures in creating new materials with specific properties (Petzold-Welcke et al., 2014).